molecular formula C10H10O2 B8733608 4,5-Dimethylbenzene-1,2-dicarbaldehyde CAS No. 25445-42-5

4,5-Dimethylbenzene-1,2-dicarbaldehyde

Cat. No.: B8733608
CAS No.: 25445-42-5
M. Wt: 162.18 g/mol
InChI Key: RVQPYKLCDGTEPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dimethylbenzene-1,2-dicarbaldehyde is a useful research compound. Its molecular formula is C10H10O2 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

25445-42-5

Molecular Formula

C10H10O2

Molecular Weight

162.18 g/mol

IUPAC Name

4,5-dimethylphthalaldehyde

InChI

InChI=1S/C10H10O2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-6H,1-2H3

InChI Key

RVQPYKLCDGTEPT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1C)C=O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of oxalyl chloride 2M in dichloromethane (DCM) (26.5 mL, 53.0 mmol, 2.2 molar equivalents) cooled to −78° C. was added dropwise a solution of dimethylsulfoxide (DMSO) (7.5 mL, 105.8 mmol; 4.4 molar equivalents) in DCM (10 ml). The solution was stirred at −78° C. for 5 min and 4,5-dimethylbenzene-1,2-dimethanol (4.0 g, 24.1 mmol, 1.0 molar equivalent) dissolved in a mixture of DCM-DMSO (2 ml-4 ml) was added dropwise. The solution was stirred for 1 h at −78° C. and triethylamine (20 mL) was slowly added at −78° C. The reaction mixture was stirred 10 minutes at −78° C. and slowly warmed up to room temperature. Ice-cold water (100 ml) was added to the reaction mixture and the aqueous layer extracted with DCM (3×100 ml). The organic fractions were combined, dried over magnesium sulfate, filtered and concentrated in vacuum to give a brown oil. Purification by column chromatography on silica gel (eluent: hexane-ethyl acetate 8/2) gave the title compound as white needles (3.2 g, 82%). 1H NMR (300.13 MHz, CDCl3) (ppm) 2.42 (s, 6H) 7.73 (s, 2H) 10.50 (s, 2H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
26.5 mL
Type
solvent
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
4 g
Type
reactant
Reaction Step Three
Name
DCM DMSO
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
20 mL
Type
reactant
Reaction Step Four
[Compound]
Name
Ice
Quantity
100 mL
Type
reactant
Reaction Step Five
Yield
82%

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